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Indication Highest Phase Status / Context

Solid Tumors Phase 2 Initial primary development focus [1]

Non-Hodgkin's Lymphoma Phase 1 Studied in early-phase trials [1]

Relapsed/Refractory Acute
Myeloid Leukemia (AML)

Phase 1 An investigator-led Phase 1 trial (NCT05394558)

was suspended; the reason was not disclosed
[2]

Rhabdomyosarcoma & Ewing
Sarcoma

Preclinical /
Designation

Granted Orphan Drug and Rare Pediatric
Disease Designations by the FDA in 2024 based

on preclinical data [3]

Mechanism of Action and Development Context

Padnarsertib is a first-in-class, oral small molecule that acts as a dual inhibitor of PAK4 and NAMPT [1]

[3].

PAK4 (Serine/threonine-protein kinase PAK4): This enzyme is involved in key cellular processes,

including cytoskeleton regulation, cell adhesion, migration, and cell survival. Inhibiting PAK4 can
disrupt these critical pathways in cancer cells [4].

NAMPT (Nicotinamide phosphoribosyltransferase): This is a key enzyme in the nicotinamide
adenine dinucleotide (NAD+) biosynthesis pathway. By inhibiting NAMPT, Padnarsertib reduces
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cellular NAD+ levels, which can disrupt energy metabolism and lead to cancer cell death [5].

The following diagram illustrates how Padnarsertib simultaneously targets these two distinct pathways.
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Recent Developments and Corporate Strategy

Recent updates from Karyopharm Therapeutics indicate a strategic shift for the Padnarsertib program.

Regulatory Incentives: In mid-2024, the U.S. FDA granted Padnarsertib Orphan Drug
Designation for the treatment of soft tissue sarcoma (which includes Rhabdomyosarcoma) and for

Ewing sarcoma. The drug also received two Rare Pediatric Disease Designations for these
cancers, highlighting the potential need in these areas with limited treatment options [3].

Partnership Seeking: Karyopharm has publicly stated that it is evaluating out-licensing and/or
partnership opportunities for Padnarsertib. This means the future advancement of this drug

candidate is contingent on finding a new development partner [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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